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Cat. No.: B1680489

Audience: Researchers, scientists, and drug development professionals.

Introduction

Saflufenacil is a potent herbicide belonging to the pyrimidinedione chemical class, developed
for the pre-plant burndown and pre-emergence control of a wide spectrum of broadleaf weeds.
[1][2][3] It is a member of the Herbicide Resistance Action Committee (HRAC) Group 14.[4]
Saflufenacil is utilized in various cropping systems, including corn, soybeans, wheat, and
sugarcane, to manage problematic dicotyledonous weeds, including those resistant to other
herbicide classes like glyphosate and ALS inhibitors. Its efficacy is based on the inhibition of
the protoporphyrinogen 1X oxidase (PPO) enzyme, leading to rapid, light-dependent necrosis of
susceptible plant tissues. Selectivity in tolerant crops such as corn is achieved through a
combination of strategic placement (pre-emergence) and the crop's ability to rapidly metabolize
the compound.

Mode of Action: Protoporphyrinogen IX Oxidase
(PPO) Inhibition
Saflufenacil's primary mode of action is the inhibition of the PPO enzyme, a critical component

in the tetrapyrrole biosynthetic pathway responsible for producing chlorophylls and hemes.

¢ Enzyme Inhibition: Saflufenacil binds to and blocks the PPO enzyme located in the
chloroplasts.
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e Substrate Accumulation: This blockage prevents the conversion of protoporphyrinogen IX to
protoporphyrin 1X (Proto 1X), causing the substrate, protoporphyrinogen IX, to accumulate
and leak out of the chloroplast into the cytoplasm.

o Toxic Intermediate Formation: In the cytoplasm, an extraplastidic oxidation process converts
protoporphyrinogen IX into Proto IX.

o Photo-Dynamic Damage: Proto IX is a powerful photosensitizing molecule. In the presence
of light and oxygen, it generates highly reactive oxygen species (ROS), such as singlet
oxygen and hydrogen peroxide.

o Cell Death: These ROS cause rapid lipid peroxidation, leading to the destruction of cell
membranes, loss of cellular integrity, and ultimately, cell death. This manifests as visible
symptoms of chlorosis, wilting, and necrosis on the plant.
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Saflufenacil's Mode of Action via PPO Inhibition.

Data Presentation: Efficacy and Crop Tolerance

The following tables summarize quantitative data from various research studies on the pre-
emergence application of saflufenacil.
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Table 1: Recommended Pre-emergence Application Rates of Saflufenacil in Various Crops

Application Rate (g

Crop . Remarks Source(s)
a.i./ha)
For residual
Corn (Maize) 50 - 125 control of

broadleaf weeds.

No significant yield

loss observed, though
Corn (Maize) Up to 200 minor height reduction

is possible at higher

rates.

No crop injury or yield
reduction observed at

Winter Wheat Up to 400 ) )
this rate when applied
PRE.
Typically for pre-plant
burndown, often in a
Soybeans, Cereals 18 -25

tank mix with

glyphosate.

| Sugarcane | ~57 (in premix) | Applied as a premix with dimethenamid-P (total 835 g/ha) for
broad-spectrum control. | |

Table 2: Weed Control Efficacy with Pre-emergence Saflufenacil
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Saflufenacil
Weed
. Crop Rate (g % Control Notes Source(s)
Species .
a.i./ha)
In a premix
with
. dimethena
Grasses ~57 (in .
Sugarcane . 85.2 - 87.6 mid-P (835
(general) premix)
g/ha total).
Assessed
at 60 DAA.
In a premix
with
Broadleaf dimethenami
~57 (in
Weeds Sugarcane ) 68.8 - 70.2 d-P (835 g/ha
premix)
(general) total).
Assessed at
60 DAA.
In a premix
with
) dimethenami
Sedges ~57 (in
Sugarcane i 72.0-72.9 d-P (835 g/ha
(general) premix)
total).
Assessed at
60 DAA.
Controlled
Fathen atrazine- and
(Chenopodiu Maize 70 or 105 Effective dicamba-
m album) resistant
biotypes.
Horseweed Applied 7-14
Pre-plant
(Conyza 25 92 days before
) (Cotton) )
canadensis) planting.
Horseweed Pre-plant 50 96 Applied 7-14
(Conyza (Cotton) days before
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Saflufenacil
Weed
. Crop Rate (g % Control Notes Source(s)
Species .
a.i./ha)

canadensis)

planting.

| Velvetleaf, Cocklebur, Ragweed | Maize | 50 - 125 | Good to Excellent | Effective against

large-seeded broadleaf weeds. | |

Table 3: Crop Tolerance to Pre-emergence Applications of Saflufenacil

Saflufenacil Injury .
Crop . Yield Impact Source(s)
Rate (g a.i./ha) Observed
Winter Wheat Up to 400 None None
Up to 12% height
reduction at 200
Field Corn Up to 200 g/ha, but minimal  None
injury (<5%) at
lower rates.
Sweet Corn o
) 75 and 150 Minimal (<5%) None
Hybrids

| Soybean | N/A (Post-emergence data) | Tolerant to low doses (<2.17 g/ha) simulating

drift/contamination. | Significant yield reduction at higher doses. | |

Experimental Protocols

This section outlines a generalized protocol for conducting a field trial to evaluate the efficacy

and crop safety of saflufenacil as a pre-emergence herbicide.

4.1 Objective To determine the effective dose range of pre-emergence saflufenacil for

broadleaf weed control and to assess the tolerance of the target crop (e.g., corn, wheat).

4.2 Experimental Design
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e Design: Randomized Complete Block Design (RCBD).
¢ Replications: 3 to 4.

e Plot Size: Minimum of 3 meters wide by 10 meters long to accommodate standard
application and harvesting equipment.

e Treatments:

[e]

Saflufenacil at multiple rates (e.g., 50, 75, 100, 150 g a.i./ha).

[e]

Saflufenacil in tank-mix combinations (e.g., with a grass herbicide like acetochlor or
dimethenamid-P).

[e]

A standard commercial herbicide for comparison.

o

A weed-free control (maintained by hand-weeding).

[¢]

An untreated (weedy) control.

4.3 Materials and Methods

Site Selection: Choose a field with uniform soil type and a known, consistent history of
moderate to heavy broadleaf weed infestation.

Land Preparation: Perform conventional tillage to prepare a uniform seedbed.

Planting: Plant the crop at the recommended seeding rate and depth for the region. Record
the planting date.

Herbicide Application:
o Apply treatments within 1-3 days after planting, before crop or weed emergence.

o Use a calibrated research plot sprayer (e.g., CO2-pressurized backpack sprayer)
equipped with flat-fan nozzles.

o Maintain a constant pressure and speed to deliver a precise spray volume (e.g., 200 L/ha).
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o Record environmental conditions at the time of application (temperature, humidity, wind
speed, soil moisture).

o Data Collection:

o Crop Injury: Visually assess crop injury at regular intervals, such as 7, 14, 28, and 56 days
after emergence (DAE). Use a percentage scale where 0% = no injury and 100% =
complete crop death.

o Weed Control: Visually assess percent control of individual weed species at the same
intervals as crop injury, comparing each plot to the untreated control.

o Weed Density and Biomass: At a key time point (e.g., 4-6 weeks after emergence), count
the number of weeds per species within a randomly placed quadrat (e.g., 0.25 m?) in each
plot. Harvest the above-ground weed biomass from the quadrat, dry it in an oven to a
constant weight, and record the dry weight.

o Crop Stand and Height: Measure crop height at various intervals.

o Yield: At crop maturity, harvest the center rows of each plot and determine the grain yield,
adjusting for moisture content.

o Statistical Analysis:
o Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.

o If the ANOVA indicates significant treatment effects (P < 0.05), perform a mean separation
test (e.g., Fisher's Protected LSD) to compare treatment means.

o Dose-response relationships for weed control or crop injury can be modeled using a log-
logistic regression analysis to determine the effective dose for 90% control (ED90).
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Workflow for a Pre-emergence Herbicide Field Trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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